Cas no 556066-06-9 ((2R)-2-(2-bromophenyl)formamido-3-phenylpropanoic acid)

• Product Name: (2R)-2-(2-bromophenyl)formamido-3-phenylpropanoic acid
• CAS No: 556066-06-9
• MF: C₁₆H₁₄BrNO₃
• MW: 348.19126367569
• CID: 4035482
• PubChem ID: 699212
• Update Time: 2025-06-10

(2R)-2-(2-bromophenyl)formamido-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine, N-(2-bromobenzoyl)-
• (2R)-2-(2-bromophenyl)formamido-3-phenylpropanoic acid
• CHEMBL269551
• BDBM50125222
• (2R)-2-[(2-bromophenyl)formamido]-3-phenylpropanoicacid
• 556066-06-9
• (2R)-2-[(2-BROMOPHENYL)FORMAMIDO]-3-PHENYLPROPANOIC ACID
• (R)-2-(2-Bromo-benzoylamino)-3-phenyl-propionic acid
• Z1455306964
• AKOS030635588
• EN300-1183881

• Inchi： 1S/C16H14BrNO3/c17-13-9-5-4-8-12(13)15(19)18-14(16(20)21)10-11-6-2-1-3-7-11/h1-9,14H,10H2,(H,18,19)(H,20,21)/t14-/m1/s1
• InChI Key： IFEXXHHSXLMJQK-CQSZACIVSA-N
• SMILES： BrC1C=CC=CC=1C(N[C@@H](C(=O)O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 347.01571Da
• Monoisotopic Mass: 347.01571Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.4Ų

Additional information on (2R)-2-(2-bromophenyl)formamido-3-phenylpropanoic acid

Comprehensive Overview of (2R)-2-(2-bromophenyl)formamido-3-phenylpropanoic acid (CAS No. 556066-06-9)

(2R)-2-(2-bromophenyl)formamido-3-phenylpropanoic acid (CAS No. 556066-06-9) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its bromophenyl and phenylpropanoic acid moieties, has garnered attention due to its structural uniqueness and applications in drug discovery. Researchers are increasingly exploring its role as a building block for peptide mimetics and enzyme inhibitors, aligning with the growing demand for targeted therapeutics.

The compound's stereochemistry, particularly the (2R) configuration, is critical for its biological activity. Recent studies highlight its utility in designing small-molecule drugs for conditions like inflammation and metabolic disorders. With the rise of personalized medicine, (2R)-2-(2-bromophenyl)formamido-3-phenylpropanoic acid is being investigated for its potential to modulate protein-protein interactions, a hot topic in drug development.

From a synthetic perspective, this compound exemplifies the importance of chiral synthesis in modern chemistry. Its formamido group and bromine substituent offer versatile sites for further functionalization, making it a valuable intermediate in medicinal chemistry. Laboratories focusing on high-throughput screening often utilize derivatives of this compound to identify novel bioactive molecules.

Environmental and green chemistry considerations are also relevant. The compound's stability and biodegradability are under scrutiny, as the pharmaceutical industry shifts toward sustainable synthesis methods. Researchers are optimizing protocols to minimize waste during its production, addressing the global push for eco-friendly manufacturing.

In analytical chemistry, (2R)-2-(2-bromophenyl)formamido-3-phenylpropanoic acid serves as a reference standard for HPLC and LC-MS applications. Its distinct UV absorption profile aids in method development for impurity profiling, a key requirement in quality control for APIs. The compound's chromatographic behavior is frequently discussed in forums on analytical method validation.

Emerging trends in computational chemistry have further amplified interest in this molecule. Molecular docking studies predict its affinity for various biological targets, while QSAR models help refine its derivatives for enhanced efficacy. These approaches align with the increasing use of AI-driven drug design, a frequently searched topic in scientific literature.

In summary, (2R)-2-(2-bromophenyl)formamido-3-phenylpropanoic acid (CAS No. 556066-06-9) represents a multifaceted tool for researchers. Its applications span drug discovery, analytical science, and sustainable chemistry, making it a compound of enduring relevance in both academic and industrial settings.